Cas no 1185295-32-2 (1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride)

• Product Name: 1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride
• CAS No: 1185295-32-2
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 1071675
• Update Time: 2025-05-24

1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C16H23NO2.ClH/c1-12(2)14-7-5-13(6-8-14)10-17-9-3-4-15(11-17)16(18)19;/h5-8,12,15H,3-4,9-11H2,1-2H3,(H,18,19);1H
• InChI Key： SJOVAWIQZZQPSZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCN(CC2C=CC(=CC=2)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Additional information on 1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride

1-(4-Isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185295-32-2, commonly referred to as 1-(4-isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, combining elements of piperidine, isopropylbenzyl, and carboxylic acid groups, all of which contribute to its functional versatility.

Piperidine is a six-membered ring containing one nitrogen atom, making it a heterocyclic amine. The presence of the isopropylbenzyl group introduces steric bulk and aromaticity, which can influence the molecule's solubility, stability, and interaction with biological systems. The carboxylic acid hydrochloride moiety adds an acidic functional group, which can play a critical role in pharmacokinetics and drug delivery systems.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the use of 1-(4-isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride as a potential lead compound for developing new drugs targeting specific biological pathways. Its structure allows for extensive chemical modification, enabling scientists to tailor its properties for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Advanced techniques such as Suzuki coupling or nucleophilic substitution are often employed to introduce the isopropylbenzyl group. The final step involves protonation of the carboxylic acid group to form the hydrochloride salt, ensuring optimal solubility and stability for subsequent applications.

In terms of physical properties, 1-(4-isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 367 g/mol, making it suitable for use in a variety of chemical reactions and analytical techniques.

One of the most promising areas for this compound is in drug delivery systems. The hydrochloride salt form enhances its bioavailability, making it an ideal candidate for oral or parenteral administration. Additionally, its ability to form stable complexes with other molecules has led to its exploration as a carrier for poorly soluble drugs.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 1-(4-isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride. Molecular docking studies have revealed potential binding affinities with key proteins involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development.

In conclusion, 1-(4-isopropylbenzyl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1185295-32-2) represents a valuable addition to the arsenal of compounds available for pharmaceutical research. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in the development of novel therapeutic agents.